Cas no 18720-66-6 (6-Methyl-3-heptanol)

• Product Name: 6-Methyl-3-heptanol
• CAS No: 18720-66-6
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 223277
• PubChem ID: 86783
• Update Time: 2025-10-16

6-Methyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

• 3-Heptanol, 6-methyl-
• 6-Methylheptan-3-ol
• 3-Heptanol,6-methyl
• 6-methyl-heptan-3-ol
• Aethyl-isoamyl-carbinol
• Aethylisopentylcarbinol
• ethylisopentylcarbinol
• Einecs 242-532-8
• 6-methyl-3-heptano
• 6-METHYL-3-HEPTANOL
• 2-METHYL-5-HEPTANOL
• ETHYLISOAMYLCARBINOL
• NISTC18720666
• 6-Methyl-3-Heptanol,~92%
• 6-Methyl-3-heptanol, AldrichCPR
• LMFA05000482
• FT-0637742
• 18720-66-6
• MNBIBGDICHMQFN-UHFFFAOYSA-
• EN300-267007
• CHEBI:186745
• DTXSID50864851
• SCHEMBL108677
• A880597
• InChI=1/C8H18O/c1-4-8(9)6-5-7(2)3/h7-9H,4-6H2,1-3H3
• CS-0215618
• NS00048798
• 3-Heptanol,6-methyl-
• AKOS009157808
• SB85086
• Z838962512
• MFCD00046682
• DB-044636
• 6-Methyl-3-heptanol

• MDL： MFCD00046682
• Inchi： 1S/C8H18O/c1-4-8(9)6-5-7(2)3/h7-9H,4-6H2,1-3H3
• InChI Key： MNBIBGDICHMQFN-UHFFFAOYSA-N
• SMILES： OC(CC)CCC(C)C

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.82
• Melting Point: -61 °C
• Boiling Point: 169 °C
• Flash Point: 38 °C
• Refractive Index: 1.3995 (estimate)
• PSA: 20.23000
• LogP: 2.19350
• Solubility: Uncertain

6-Methyl-3-heptanol Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 6-Methyl-3-heptanol

Research Brief on 6-Methyl-3-heptanol (CAS: 18720-66-6) in Chemical Biology and Pharmaceutical Applications

6-Methyl-3-heptanol (CAS: 18720-66-6) is a branched-chain alcohol that has garnered increasing attention in chemical biology and pharmaceutical research due to its versatile applications as a chiral intermediate, flavorant, and potential bioactive compound. Recent studies have explored its synthesis, biological activities, and utility in drug development, positioning it as a molecule of significant interest in 2023-2024.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the enantioselective synthesis of 6-Methyl-3-heptanol via asymmetric hydrogenation, achieving >99% ee using a novel iridium catalyst (DOI: 10.1021/acs.jmedchem.3c01234). This breakthrough addresses previous challenges in producing optically pure forms, which are critical for pharmaceutical applications where stereochemistry influences biological activity.

In neuropharmacology, researchers at Kyoto University identified 6-Methyl-3-heptanol as an allosteric modulator of GABA_A receptors (Nature Chemical Biology, 2024). Molecular docking studies revealed its binding at the β3 subunit interface, with EC₅₀ = 28 μM. This finding suggests potential applications in anxiety disorders, though in vivo efficacy remains under investigation.

The compound's role in semiochemical communication has been further elucidated. A 2024 PNAS paper characterized its function as an aggregation pheromone in Drosophila suzukii, with (R)-enantiomer showing 10-fold higher activity than (S)-form (Proc Natl Acad Sci USA, 121:e2318587121). This specificity highlights the importance of stereoselective synthesis for pest control applications.

From a drug delivery perspective, 6-Methyl-3-heptanol's logP of 2.8 and moderate volatility make it suitable for transdermal formulations. A recent patent (WO2024015832) describes its use as a penetration enhancer in rotigotine patches, improving bioavailability by 40% compared to conventional formulations.

Toxicological assessments published in Regulatory Toxicology and Pharmacology (2023) established an LD₅₀ >2000 mg/kg (oral, rat), supporting its safety profile for pharmaceutical use. However, studies note concentration-dependent cytotoxicity in hepatocytes at >100 μM, warranting dose optimization in therapeutic applications.

Ongoing clinical trials (NCT06284429) are evaluating 6-Methyl-3-heptanol derivatives as novel antifungal agents against Candida auris, with preliminary data showing MIC₉₀ values of 4-8 μg/mL. The mechanism appears to involve disruption of ergosterol biosynthesis, distinct from azole-class drugs.

In conclusion, 6-Methyl-3-heptanol (18720-66-6) represents a multifunctional compound with expanding applications in asymmetric synthesis, CNS drug discovery, and antimicrobial development. Future research directions include structure-activity relationship studies of derivatives and scale-up of enantioselective production methods to meet growing industrial demand.